Cas no 2416230-38-9 (6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole)

• Product Name: 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole
• CAS No: 2416230-38-9
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• MDL: MFCD32667958
• CID: 5155429
• PubChem ID: 146155478
• Update Time: 2026-03-03

6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 6-fluoro-3-(1-nitroso-4-piperidinyl)-
• 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole

• MDL： MFCD32667958
• Inchi： 1S/C12H12FN3O2/c13-9-1-2-10-11(7-9)18-14-12(10)8-3-5-16(15-17)6-4-8/h1-2,7-8H,3-6H2
• InChI Key： PGUKYDMMRNFDCN-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC(F)=C2)C(C2CCN(N=O)CC2)=N1

Additional information on 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole

Introduction to 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole (CAS No. 2416230-38-9)

6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole, with the CAS number 2416230-38-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated benzodisoxazole core and a nitrosopiperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorine atom in the 6-fluoro position of the benzodisoxazole ring plays a crucial role in modulating the compound's physicochemical properties, such as lipophilicity and metabolic stability. Fluorination is a common strategy in drug design to enhance the pharmacokinetic profile of lead compounds, often leading to improved bioavailability and reduced metabolism. The presence of the nitrosopiperidine group, on the other hand, introduces additional complexity and reactivity, which can be leveraged for various biological effects.

6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole has been studied for its potential as an anticancer agent. Recent research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole could be a promising candidate for further preclinical and clinical evaluation in oncology.

In addition to its anticancer properties, 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole has also been investigated for its potential neuroprotective effects. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress and neurotoxicity induced by various insults, such as glutamate excitotoxicity and beta-amyloid toxicity. The neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death, making it a potential therapeutic agent for neurodegenerative diseases like Alzheimer's disease.

The pharmacokinetic profile of 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole has been extensively studied to understand its behavior in vivo. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects in target tissues.

Safety assessments have also been conducted to evaluate the potential toxicological risks associated with 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole. In vitro and in vivo studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

The synthesis of 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole involves a multi-step process that combines advanced synthetic techniques from organic chemistry. Key steps include the formation of the benzodisoxazole core through cyclization reactions, followed by the introduction of the fluorine atom at the 6-position. The nitrosation of piperidine derivatives is then carried out to generate the final product. Optimizing these synthetic routes is crucial for improving yield and purity, which are essential for large-scale production and pharmaceutical development.

In conclusion, 6-Fluoro-3-(1-nitrosopiperidin-4-yl)benzodisoxazole (CAS No. 2416230-38-9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, coupled with favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.